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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary industrial methods for the

production of Tetrahydrofuran (THF), a crucial solvent and precursor in the chemical and

pharmaceutical industries. The following sections detail the core production routes, including

experimental protocols, quantitative data, and process flow diagrams.

Reppe Process
The Reppe process, a classic method for 1,4-butanediol (BDO) and THF synthesis, is based on

the reaction of acetylene and formaldehyde.[1][2] While it is a mature and high-yield

technology, the handling of highly flammable acetylene presents safety challenges.[3]

Experimental Protocol
The Reppe process consists of three main stages:

Ethynylation of Formaldehyde: Acetylene reacts with an aqueous solution of formaldehyde in

the presence of a copper acetylide catalyst, often supported on silica gel and promoted with

bismuth salts.[4] This reaction is typically carried out at temperatures of 90-110°C and

pressures around 0.5 MPa to produce 1,4-butynediol.[5]

Hydrogenation of 1,4-Butynediol: The resulting 1,4-butynediol is then hydrogenated in a two-

step process. The first step, hydrogenation to 1,4-butenediol, is followed by a second
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hydrogenation to yield 1,4-butanediol. This is typically performed using a nickel-based

catalyst.[4]

Dehydration of 1,4-Butanediol: The purified 1,4-butanediol is then subjected to acid-

catalyzed dehydration to form THF.[6][7] A common method involves adding 1,4-butanediol

to a 22% aqueous sulfuric acid solution at 100°C. The THF-water azeotrope is distilled off at

approximately 80°C.[8] The crude THF is then purified, often by extractive distillation, to

remove water.[9] The yield of THF in this dehydration step can be as high as 99% or more.[8]

Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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